Lanthanide replacement in organic synthesis: Luche-type reduction of α,β-unsaturated ketones in the presence of calcium triflate†

Green Chemistry Pub Date: 2012-05-23 DOI: 10.1039/C2GC35619H

Abstract

Development of a calcium-mediated regioselective 1,2-reduction of challenging α,β-unsaturated ketones, such as 2-cyclopententone, is reported. The corresponding allylic alcohols are obtained in very good regioselectivities using Ca(OTf)2 and NaBH4. Furthermore, we have shown that our method can stereoselectively reduce aziridinyl ketones.

Graphical abstract: Lanthanide replacement in organic synthesis: Luche-type reduction of α,β-unsaturated ketones in the presence of calcium triflate
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